4-Aminofuro[3,2-c]pyridine-2-carbonitrile hydrochloride

• IUPAC Name: 4-aminofuro[3,2-c]pyridine-2-carbonitrile;hydrochloride
• InChI: InChI=1S/C8H5N3O.ClH/c9-4-5-3-6-7(12-5)1-2-11-8(6)10;/h1-3H,(H2,10,11);1H
• InChI Key: HPVJPPXUHUANKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1OC(=C2)C#N)N.Cl
• Molecular Formula: C8H6ClN3O
• Molecular Weight: 195.60 g/mol
• CAS No.: 2171815-34-0

Description

4-Aminofuro[3,2-c]pyridine-2-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• Antibacterial and Antifungal Agents : Research has demonstrated the synthesis of pyrazolo[3,4-d]pyrimidine derivatives with evaluated antibacterial activity, showcasing the potential of 4-Aminofuro[3,2-c]pyridine derivatives in developing new antimicrobial agents (Rostamizadeh et al., 2013). Similarly, novel compounds incorporating the furo[3,2-c]pyridine scaffold have been synthesized and tested for antifungal activity, highlighting their potential as antifungal agents (Ibrahim et al., 2008).

• Corrosion Inhibitors : Pyrazolo[3,4-b]pyridine derivatives synthesized using 4-Aminofuro[3,2-c]pyridine hydrochloride have been evaluated as corrosion inhibitors for mild steel in acidic conditions, indicating the compound's versatility beyond pharmaceutical applications (Dandia et al., 2013).

Development of Synthetic Pathways

• Novel Synthetic Methods : Studies have reported on novel and efficient synthesis methods for creating pyrazolo[3,4-d]pyrimidine derivatives and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, showcasing the compound's role in advancing synthetic chemistry techniques (Shaker, 2006).

• Electrochemical Synthesis : An innovative electrochemical method has been developed for synthesizing 2,4-diamino-6-hydroxybenzofuro[2,3-b]pyridine-3-carbonitrile derivatives, highlighting a green chemistry approach to accessing complex heterocycles (Behbahani et al., 2012).

Characterization and Structural Analysis

• Structural Elucidation : Crystallographic studies have been conducted to determine the structures of novel compounds synthesized from 4-Aminofuro[3,2-c]pyridine hydrochloride, providing insight into the molecular arrangement and potential reactivity of these molecules (Ganapathy et al., 2015).